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and Drug Development Professionals
Introduction: C4-ceramide (N-butanoyl-D-erythro-sphingosine) is a synthetic, cell-permeable

short-chain analog of endogenous ceramides. Its utility as a research tool lies in its ability to

mimic the biological effects of natural ceramides, which are key lipid second messengers

involved in a myriad of cellular processes. This technical guide provides a detailed overview of

the physicochemical properties of C4-ceramide, its role in critical signaling pathways, and

comprehensive experimental protocols for its application in cellular studies.

Physicochemical Properties of C4-Ceramide
A thorough understanding of the physicochemical properties of C4-ceramide is essential for its

effective use in experimental settings. These properties dictate its solubility, stability, and

cellular uptake. The key physicochemical data for C4-ceramide are summarized in the table

below.
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Property Value Reference

Molecular Formula C22H43NO3

Molecular Weight 369.58 g/mol

CAS Number 74713-58-9

Appearance White to off-white powder [1]

Melting Point 64-67 °C

Solubility

- DMF: 20 mg/mL- DMSO: 20

mg/mL- Ethanol: 30 mg/mL-

PBS (pH 7.2): <50 µg/mL

Predicted logP 6.4 [1]

Storage Temperature -20°C

Signaling Pathways Modulated by C4-Ceramide
C4-ceramide has been demonstrated to be a potent modulator of several key cellular signaling

pathways, primarily those involved in cell fate decisions such as apoptosis, cell cycle arrest,

and autophagy.

C4-Ceramide-Induced Apoptosis
C4-ceramide is a well-established inducer of apoptosis, or programmed cell death, in a variety

of cell types. It can trigger both the intrinsic and extrinsic apoptotic pathways. A simplified

representation of the intrinsic pathway initiated by C4-ceramide is depicted below.
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C4-Ceramide induced apoptosis pathway.

C4-Ceramide and Cell Cycle Arrest
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In addition to inducing apoptosis, C4-ceramide can halt cell proliferation by inducing cell cycle

arrest, often at the G0/G1 phase.[2] This is typically achieved through the modulation of key

cell cycle regulatory proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b014453?utm_src=pdf-body-img
https://www.benchchem.com/product/b014453?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://foodb.ca/compounds/FDB006397
https://www.benchchem.com/product/b014453#physicochemical-properties-of-c4-ceramide
https://www.benchchem.com/product/b014453#physicochemical-properties-of-c4-ceramide
https://www.benchchem.com/product/b014453#physicochemical-properties-of-c4-ceramide
https://www.benchchem.com/product/b014453#physicochemical-properties-of-c4-ceramide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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